Cas no 477869-84-4 (1-[(4-BROMOBENZYL)OXY]-1H-IMIDAZOLE)

• Product Name: 1-[(4-BROMOBENZYL)OXY]-1H-IMIDAZOLE
• CAS No: 477869-84-4
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• MDL: MFCD01814609
• CID: 5233430
• Update Time: 2026-03-08

1-[(4-BROMOBENZYL)OXY]-1H-IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-[(4-BROMOBENZYL)OXY]-1H-IMIDAZOLE
• 1-[(4-bromophenyl)methoxy]-1H-imidazole
• 1-[(4-bromophenyl)methoxy]imidazole
• MLS000721064
• HMS2693D24
• SMR000335256

• MDL： MFCD01814609
• Inchi： 1S/C10H9BrN2O/c11-10-3-1-9(2-4-10)7-14-13-6-5-12-8-13/h1-6,8H,7H2
• InChI Key： JVQLNCPIOPMEAI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CON1C=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 2.6
• Topological Polar Surface Area: 27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-[(4-BROMOBENZYL)OXY]-1H-IMIDAZOLE

Professional Introduction to Compound with CAS No. 477869-84-4 and Product Name: 1-[(4-BROMOBENZYL)OXY]-1H-IMIDAZOLE

1-[(4-BROMOBENZYL)OXY]-1H-IMIDAZOLE, identified by the Chemical Abstracts Service Number (CAS No.) 477869-84-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its versatile structural features and potential applications in drug development. The presence of a bromobenzyl group and an imidazole ring makes it a valuable scaffold for synthesizing bioactive molecules that can interact with biological targets.

The imidazole core is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to form hydrogen bonds and its stability under various physiological conditions. The bromobenzyl moiety, on the other hand, introduces a reactive site that can be exploited for further functionalization, enabling the design of more complex molecules. This combination makes 1-[(4-BROMOBENZYL)OXY]-1H-IMIDAZOLE a promising candidate for exploring new therapeutic avenues.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The structural features of 1-[(4-BROMOBENZYL)OXY]-1H-IMIDAZOLE suggest its potential utility in designing kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with disease progression. By modulating kinase activity, compounds like 1-[(4-BROMOBENZYL)OXY]-1H-IMIDAZOLE could offer novel therapeutic strategies.

One of the most compelling aspects of this compound is its synthetic accessibility. The bromobenzyl group provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing biaryl structures. These reactions allow for the introduction of diverse substituents at specific positions, enabling fine-tuning of the molecule's properties. Furthermore, the imidazole ring can be further modified through various chemical transformations, including alkylation, acylation, and sulfonylation, expanding the scope of possible derivatives.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery. For instance, imidazole-based compounds have been reported to exhibit inhibitory effects on carbonic anhydrase enzymes, which are involved in maintaining acid-base balance in tissues. Additionally, some imidazole derivatives have shown promise as antifungal agents due to their ability to disrupt fungal cell wall synthesis. Given these findings, 1-[(4-BROMOBENZYL)OXY]-1H-IMIDAZOLE could be explored for similar applications.

The bromobenzyl group also lends itself to further functionalization through nucleophilic substitution reactions. This reactivity allows for the introduction of various functional groups at the benzyl position, such as hydroxyl or amine groups, which can enhance solubility or binding affinity. Such modifications are crucial in optimizing drug candidates for better pharmacokinetic profiles and target engagement.

In the context of modern drug development, computational methods play an increasingly important role in identifying promising candidates before experimental validation. Molecular modeling techniques can predict how 1-[(4-BROMOBENZYL)OXY]-1H-IMIDAZOLE interacts with biological targets based on its three-dimensional structure. These predictions can guide synthetic efforts by highlighting key interactions and potential binding sites. Additionally, virtual screening algorithms can rapidly sift through large libraries of compounds to identify those with high affinity for specific targets.

The versatility of 1-[(4-BROMOBENZYL)OXY]-1H-IMIDAZOLE extends beyond its potential as a kinase inhibitor or antifungal agent. Its structural framework also makes it suitable for exploring applications in other therapeutic areas. For example, imidazole derivatives have been investigated for their antimicrobial properties due to their ability to interfere with bacterial cell wall synthesis or metabolic pathways. Furthermore, some imidazole-based compounds have shown promise as antioxidants or anti-inflammatory agents.

From a synthetic chemistry perspective, 1-[(4-BROMOBENZYL)OXY]-1H-IMIDAZOLE serves as an excellent building block for more complex molecules. Its reactivity allows for stepwise functionalization at multiple sites, enabling the construction of intricate scaffolds with tailored properties. This flexibility is particularly valuable in drug discovery pipelines where multiple rounds of optimization are often required to achieve desired efficacy and safety profiles.

The growing interest in heterocyclic compounds like imidazoles underscores their importance in medicinal chemistry. These molecules often exhibit unique biological activities due to their ability to mimic natural products or interact with specific biological targets through non-covalent bonds. As research continues to uncover new applications for imidazole derivatives, 1-[(4-BROMOBENZYL)OXY] - 1H - IMIDAZOLE will undoubtedly remain a key compound in pharmaceutical development efforts.